Cas no 115651-94-0 (3-O-[6-O-(3,4,5-Trihydroxybenzoyl)-beta-D-glucopyranoside]-3,4',5,7-Tetrahydroxy-3'-methoxyflavone)

• Product Name: 3-O-[6-O-(3,4,5-Trihydroxybenzoyl)-beta-D-glucopyranoside]-3,4',5,7-Tetrahydroxy-3'-methoxyflavone
• CAS No: 115651-94-0
• MF: C₂₉H₂₆O₁₆
• MW: 630.507150173187
• CID: 1995443
• Update Time: 2025-04-21

3-O-[6-O-(3,4,5-Trihydroxybenzoyl)-beta-D-glucopyranoside]-3,4',5,7-Tetrahydroxy-3'-methoxyflavone Chemical and Physical Properties

Names and Identifiers

• 3-O-[6-O-(3,4,5-Trihydroxybenzoyl)-beta-D-glucopyranoside]-3,4',5,7-Tetrahydroxy-3'-methoxyflavone

• Inchi： 1S/C29H26O16/c1-41-17-6-10(2-3-13(17)31)26-27(23(37)20-14(32)7-12(30)8-18(20)43-26)45-29-25(39)24(38)22(36)19(44-29)9-42-28(40)11-4-15(33)21(35)16(34)5-11/h2-8,19,22,24-25,29-36,38-39H,9H2,1H3
• InChI Key： AXNDDQYIYNIUAJ-UHFFFAOYSA-N
• SMILES： COC1C(O)=CC=C(C2=C(OC3C(O)C(O)C(O)C(COC(C4C=C(O)C(O)=C(O)C=4)=O)O3)C(=O)C3C(=CC(=CC=3O)O)O2)C=1

Computed Properties

• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 45
• XLogP3: 1.078

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid-3-O-glycosides